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Compound of Interest

Compound Name: Flutemazepam

Cat. No.: B1213982 Get Quote

Flutemazepam: A Technical Overview
For Research, Scientific, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

Flutemazepam. It is intended for researchers, scientists, and professionals involved in drug

development and pharmacological studies. This document presents key data in a structured

format, outlines a conceptual experimental protocol for its synthesis, and includes a visual

representation of the synthetic workflow.

Core Physicochemical Data
The fundamental quantitative properties of Flutemazepam are summarized in the table below

for easy reference and comparison.

Parameter Value Reference

CAS Number 52391-89-6 [1][2][3][4]

Molecular Weight 318.73 g/mol [1][2][3]

Molecular Formula C₁₆H₁₂ClFN₂O₂ [1][2][3]
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Flutemazepam, a 1,4-benzodiazepine, is synthesized through a multi-step process that is

characteristic of this class of compounds. The following protocol is a generalized methodology

based on established benzodiazepine synthesis pathways.

Objective: To synthesize 7-chloro-5-(2-fluorophenyl)-3-hydroxy-1-methyl-1,3-dihydro-2H-1,4-

benzodiazepin-2-one (Flutemazepam).

Starting Materials:

Substituted 2-aminobenzophenone (specifically, a 2-amino-5-chlorobenzophenone derivative

with a 2-fluorophenyl substituent).

Appropriate reagents for cyclization, hydroxylation, and methylation.

Solvents for reaction and purification.

Methodology:

Preparation of the Benzodiazepine Scaffold: The synthesis typically begins with a substituted

2-aminobenzophenone. This starting material contains the necessary aromatic and carbonyl

groups that will form the core benzodiazepine ring structure.

Cyclization: The 2-aminobenzophenone derivative is reacted with an amino acid or its

derivative, often in the presence of a coupling agent, to form the seven-membered diazepine

ring. This step is crucial for creating the characteristic 1,4-benzodiazepine structure.

Hydroxylation: A hydroxyl group is introduced at the 3-position of the benzodiazepine ring.

This can be achieved through various oxidative methods, depending on the specific synthetic

route.

Methylation: A methyl group is added to the nitrogen at the 1-position of the benzodiazepine

ring. This is typically accomplished using a methylating agent, such as methyl iodide, in the

presence of a base.

Purification: The final product, Flutemazepam, is purified from the reaction mixture using

standard techniques such as recrystallization or column chromatography to ensure high

purity.
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Characterization: The identity and purity of the synthesized Flutemazepam are confirmed

using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy,

Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Visualized Synthesis Workflow
The following diagram illustrates the conceptual workflow for the synthesis of Flutemazepam,

highlighting the key stages of the process.

Conceptual workflow for the synthesis of Flutemazepam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Flutemazepam | 52391-89-6 | Benchchem [benchchem.com]

2. cymitquimica.com [cymitquimica.com]

3. medkoo.com [medkoo.com]

4. Buy Online CAS Number 52391-89-6 - TRC - Flutemazepam | LGC Standards
[lgcstandards.com]

To cite this document: BenchChem. [Flutemazepam CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213982#flutemazepam-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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